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Compound of Interest

2-(4-Methoxypyridin-2-yl)acetic
Compound Name: d
aci

Cat. No.: B13538328

Get Quote

Executive Summary & Target Profile

2-(4-Methoxypyridin-2-yl)acetic acid is a functionalized pyridine derivative. In drug discovery

and agrochemistry, it is primarily evaluated for two distinct mechanisms:

e Auxin Mimicry (Agrochemical/Plant Biology): It acts as a molecular glue, stabilizing the
interaction between the TIR1/AFB F-box proteins and Aux/IAA transcriptional repressors.

o Metallo-Fragment (Medicinal Chemistry): It serves as a bidentate chelator (

-donor) targeting active site metals (Zn2*, Fe2*) in enzymes like Histone Demethylases
(KDMs) or Matrix Metalloproteinases (MMPSs).

The Challenge: The pyridine-carboxylate motif is "promiscuous” by nature. High selectivity is
required to distinguish between closely related isoforms (e.g., TIR1 vs. AFB5) or to avoid off-
target metal stripping in cellular environments.

Mechanism of Action & Binding Topology

To design a valid selectivity assay, one must understand the binding mode.
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A. Auxin Receptor Mode (TIR1/AFB)

The molecule binds to the bottom of the hydrophobic pocket in the TIR1 receptor.
e Anchor: The carboxylate group forms an electrostatic interaction with Arg403 (in AtTIR1).

o Specificity: The 4-methoxy group on the pyridine ring probes the "back wall" of the pocket.
Variations in this pocket between TIR1 and AFB homologues (e.g., AFB5) dictate selectivity.

B. Metalloenzyme Mode

o Chelation: The pyridine nitrogen and the carboxylate oxygen coordinate the catalytic metal
ion (e.g., Zn?*) in a bidentate fashion.

» Selectivity Driver: The 4-methoxy substituent extends into the solvent-exposed region or a
specific hydrophobic sub-pocket, providing the vector for selectivity over other
metalloenzymes (e.g., Carbonic Anhydrase).

Experimental Protocols for Selectivity Assessment
Protocol A: Biochemical Selectivity (In Vitro)

Objective: Determine the Binding Affinity (

) and Inhibitory Constant (
) across a panel of related targets.

Method 1: Surface Plasmon Resonance (SPR) - For Auxin Receptors
» Sensor Chip: Biotinylated Aux/IAA peptide immobilized on Streptavidin (SA) chip.

o Analytes: Purified TIR1, AFB1, AFB2, AFB5 proteins pre-incubated with 2-(4-
Methoxypyridin-2-yl)acetic acid at varying concentrations.

o Readout: Measure the stabilization of the TIR1-Aux/IAA complex (Molecular Glue effect).
o Selectivity Metric: Compare

of complex formation across the TIR/AFB panel.
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Method 2: FRET-Based Enzymatic Assay - For Metalloenzymes

o System: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).
o Substrate: Fluorogenic peptide specific to the target (e.g., Histone H3 peptide for KDM).
» Procedure:

o Incubate Enzyme (e.g., KDM5A) with compound for 30 min.

o Add Substrate and Co-factors (Fe?*,

-KG).

o Measure fluorescence quenching/emission.

o Counter-Screen: Test against Carbonic Anhydrase Il (CAIl) and MMP-9 to rule out non-
specific metal chelation.

Protocol B: Cellular Selectivity & Functional Profiling

Objective: Verify that biochemical affinity translates to functional selectivity in a complex
biological environment.

Method: Root Growth Inhibition vs. Cytotoxicity

e Primary Assay (Auxin Activity): Arabidopsis thaliana root growth assay.
o Genotypes: Wild Type (Col-0) vs. tirl-1 / afb2-1 / afb5-1 mutants.

o Logic: If the compound is selective for AFB5, it should retain potency in tirl mutants but
lose potency in afb5 mutants.

o Counter Assay (General Toxicity): MTT Assay in mammalian HEK293 cells.

o Purpose: Ensure the compound does not kill cells via non-specific mechanisms (e.g.,
mitochondrial uncoupling).

Data Presentation & Analysis
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Comparative Performance Table

Summarize the selectivity profile using the Selectivity Ratio (SR):

Selectivity Ratio .
Target | Isoform IC50 /| EC50 (nM) ) Interpretation
(vs Primary)

TIR1 (Primary) 450 1.0 Reference Target

AFB1 2,100 4.7 Moderate Selectivity

High Selectivity
AFB5 >10,000 >22 )
(Negative)

Off-Target Panel

_ Excellent Safety
Carbonic Anhydrase Il >50,000 >111 )
Profile

Weak Off-Target

HDAC1 15,000 33 o
Binding

Interpretation Guide

e SR > 10: Acceptable for early-stage lead compounds.
e SR > 100: Required for clinical/agrochemical candidates to minimize side effects.

 Inverted Selectivity: If AFB5 potency > TIR1, the compound may be a specific herbicide for
dicots, sparing monocots (a desirable trait).

Visualizing the Selectivity Workflow

The following diagram illustrates the logical flow for validating the selectivity of 2-(4-
Methoxypyridin-2-yl)acetic acid.
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Compound: 2-(4-Methoxypyridin-2-yl)acetic acid
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Caption: Logical workflow for distinguishing on-target efficacy from off-target promiscuity for
pyridine-acetic acid derivatives.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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